Cas no 25108-57-0 (3-ch3oc6h4c(ch3)=ch2)

• Product Name: 3-ch3oc6h4c(ch3)=ch2
• CAS No: 25108-57-0
• MF: C₁₀H₁₂O
• MW: 148.201683044434
• CID: 913540
• PubChem ID: 6432270
• Update Time: 2025-04-19

3-ch3oc6h4c(ch3)=ch2 Chemical and Physical Properties

Names and Identifiers

• 1-(1-methylethenyl)-3-methoxybenzene
• 1-isopropenyl-3-methoxybenzene
• 1-methoxy-3-(isopropenyl)benzene
• 2-(3'-methoxyphenyl)propene
• 3-isopropenyl-1-methoxybenzene
• 3-methoxy-α-methylstyrene
• 1-METHOXY-3-(PROP-1-EN-2-YL)BENZENE
• SCHEMBL1790008
• 3-CH3OC6H4C(CH3)=CH2
• AKOS013992400
• 25108-57-0
• 3-ch3oc6h4c(ch3)=ch2

• Inchi： 1S/C10H12O/c1-8(2)9-5-4-6-10(7-9)11-3/h4-7H,1H2,2-3H3
• InChI Key： WTPHVMQZKICGOH-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(C(=C)C)=C1

Computed Properties

• Exact Mass: 148.08900
• Monoisotopic Mass: 148.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23000
• LogP: 2.72830